Cas no 1540374-59-1 (1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one)

• Product Name: 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one
• CAS No: 1540374-59-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 4701683
• Update Time: 2025-10-29

1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one
• 1-methyl-3-(piperazine-1-carbonyl)pyridin-2-one
• 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one

• Inchi： 1S/C11H15N3O2/c1-13-6-2-3-9(10(13)15)11(16)14-7-4-12-5-8-14/h2-3,6,12H,4-5,7-8H2,1H3
• InChI Key： NYFZTTWADTWDBW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN(C)C1=O)N1CCNCC1

Computed Properties

• Exact Mass: 221.116426730 g/mol
• Monoisotopic Mass: 221.116426730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.6
• Molecular Weight: 221.26

Additional information on 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one

Introduction to 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one (CAS No. 1540374-59-1)

1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic derivative, identified by its CAS number 1540374-59-1, combines elements of pyridine and piperazine moieties, which are well-documented for their versatile biological activities. The compound’s molecular structure, featuring a methyl group at the 1-position and a piperazine carbonyl moiety at the 3-position of the pyridinone ring, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical properties of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one make it an intriguing subject for synthetic modifications and biological evaluations. The presence of the piperazine ring not only contributes to its solubility and bioavailability but also suggests potential interactions with various biological targets. Recent advancements in computational chemistry have enabled more precise predictions of its pharmacokinetic behavior, enhancing the likelihood of successful drug development.

In the context of contemporary pharmaceutical research, 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one has been investigated for its potential role in addressing neurological disorders. The piperazine moiety is particularly noteworthy, as it is frequently incorporated into drugs targeting central nervous system (CNS) disorders due to its ability to modulate neurotransmitter activity. Studies have indicated that derivatives of this compound may exhibit neuroprotective and anti-inflammatory properties, making them valuable candidates for further clinical investigation.

The synthesis of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced catalytic systems and green chemistry principles to optimize synthetic pathways, reducing environmental impact while maintaining efficiency. The development of novel synthetic methodologies has not only improved the accessibility of this compound but also paved the way for exploring its analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one is its structural flexibility, which allows for diverse modifications at various positions within the molecule. This adaptability has led to the creation of numerous derivatives that exhibit tailored biological activities. For instance, modifications at the 5-position of the pyridine ring have been shown to influence receptor binding affinity, while alterations at the piperazine nitrogen atoms can modulate metabolic stability. Such fine-tuning capabilities are crucial in drug discovery, where optimizing a molecule’s properties can significantly impact its therapeutic efficacy.

Recent preclinical studies have highlighted the potential of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one as an anti-inflammatory agent. The compound’s ability to inhibit key inflammatory pathways has been demonstrated in vitro, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX) has been explored, revealing mechanisms that could contribute to its therapeutic effects. These findings underscore the importance of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one as a scaffold for developing novel anti-inflammatory drugs.

The role of computational modeling in understanding the behavior of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one cannot be overstated. Advanced software tools allow researchers to predict molecular interactions with high accuracy, facilitating rapid screening of potential drug candidates. Machine learning algorithms have been particularly effective in identifying optimal analogs by analyzing vast datasets derived from experimental and theoretical studies. This integration of computational methods with traditional wet chemistry approaches has accelerated the drug discovery process significantly.

Future directions in the study of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one include exploring its potential in oncology research. Preliminary data suggest that this compound may exhibit antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. Further investigation into its mechanisms of action could lead to the development of novel chemotherapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

The versatility of CAS No. 1540374-59-1 also extends to its application in material science and industrial chemistry. Beyond pharmaceuticals, this compound has shown promise as a building block for synthesizing advanced materials with unique properties. Its ability to form stable complexes with metals and other organic molecules makes it valuable in catalysis and polymer science. As research continues to uncover new applications, the industrial relevance of 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one is expected to grow further.

In conclusion, CAS No. 1540374-59-1, or 1-Methyl-3-(piperazine-1-carbonyl)pyridin-2(1H)-one, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and demonstrated biological activities position it as a cornerstone in modern drug discovery efforts. As research progresses, we can anticipate even more innovative uses emerging from this versatile molecule, reinforcing its importance in both academic and industrial settings.